2-({6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}amino)ethan-1-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ylamino)ethanol
• InChI: InChI=1S/C13H19NO/c15-10-9-14-13-8-4-2-6-11-5-1-3-7-12(11)13/h1,3,5,7,13-15H,2,4,6,8-10H2
• InChI Key: YNXJBESREYYXAR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC=CC=C2C(C1)NCCO

Description

2-({6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}amino)ethan-1-ol is an ethanolamine derivative featuring a partially saturated seven-membered benzo[7]annulene ring system. The compound comprises a 6,7,8,9-tetrahydro-5H-benzo[7]annulene core substituted at the 5-position with an aminoethanol group (–NH–CH₂CH₂OH).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({6,7,8,9-tetrahydro-5H-benzo7annulen-5-yl}amino)ethan-1-ol typically involves the following steps:

Formation of the Benzoannulene Ring: The benzoannulene ring can be synthesized through a Diels-Alder reaction between a suitable diene and dienophile.

Introduction of the Amino Group: The amino group can be introduced via a nucleophilic substitution reaction using an appropriate amine.

Attachment of the Ethan-1-ol Moiety: The ethan-1-ol moiety can be attached through a reductive amination process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Catalytic Hydrogenation: To reduce any unsaturated bonds in the benzoannulene ring.

Continuous Flow Reactors: For efficient and scalable synthesis.

Purification Techniques: Such as crystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

2-({6,7,8,9-tetrahydro-5H-benzo7annulen-5-yl}amino)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form corresponding ketones or aldehydes.

Reduction: Can be reduced to form saturated derivatives.

Substitution: Can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution Reagents: Such as halogens or alkylating agents.

Major Products Formed

Oxidation Products: Ketones or aldehydes.

Reduction Products: Saturated hydrocarbons.

Substitution Products: Halogenated or alkylated derivatives.

Scientific Research Applications

2-({6,7,8,9-tetrahydro-5H-benzo7annulen-5-yl}amino)ethan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-({6,7,8,9-tetrahydro-5H-benzo7annulen-5-yl}amino)ethan-1-ol involves:

Molecular Targets: It may interact with specific enzymes or receptors in biological systems.

Pathways Involved: It may modulate signaling pathways related to cell growth, apoptosis, or metabolism.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table highlights structural analogs of 2-({6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}amino)ethan-1-ol, emphasizing variations in substituents, molecular properties, and applications:

Compound Name	Substituent/Functional Group	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	References
2-({6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}amino)ethan-1-ol	5-Aminoethanol	C₁₃H₁₉NO*	~221.23*	Hypothesized enhanced solubility; potential neuropharmacological applications	Inferred
6,7,8,9-Tetrahydro-5H-benzo[7]annulen-5-ol	5-Hydroxyl	C₁₁H₁₄O	162.23	Parent alcohol; used as intermediate in synthesis of bioactive derivatives
5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol	6-Amino, 6-Hydroxyl	C₁₁H₁₅NO	177.24	Amino alcohol isomer; potential CNS activity
2,3-Dimethoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one	5-Ketone, 2,3-Dimethoxy	C₁₃H₁₆O₃	220.27	Electrophilic ketone; used in heterocyclic synthesis
6-Methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol	5-Hydroxyl, 6-Methyl	C₁₂H₁₆O	176.25	Lipophilic derivative; synthesized via Mn(I)-catalyzed methylation
Ethyl (5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)carbamate	5-Ketone, 2-Carbamate	C₁₄H₁₇NO₃	247.29	Carbamate prodrug; explores metabolic stability
2,3-Dimethyl-6-(piperidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol	5-Hydroxyl, 2,3-Dimethyl, 6-Piperidin	C₁₈H₂₇NO	273.41	Piperidine-substituted; industrial/research applications (handled per safety protocols)
(E)-2-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ylidene)acetonitrile	5-Cyanovinyl	C₁₂H₁₂N	169.24	Metal-free C–H cyanation product; stereoselective synthesis demonstrated

Biological Activity

2-({6,7,8,9-tetrahydro-5H-benzo annulen-5-yl}amino)ethan-1-ol, also known by its CAS number 1038708-34-7, is a compound of interest due to its unique structural properties and potential biological activities. This article explores the biological activity of this compound based on various research findings and case studies.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₃H₁₉NO
Molecular Weight	205.30 g/mol
Density	Not specified
Boiling Point	Not specified
Melting Point	Not specified

Biological Activity Overview

Research indicates that 2-({6,7,8,9-tetrahydro-5H-benzo annulen-5-yl}amino)ethan-1-ol exhibits several biological activities:

• Antioxidant Activity : Studies have demonstrated that compounds with similar structures possess significant antioxidant properties. The presence of the tetrahydrobenzoannulene moiety may enhance this activity by stabilizing free radicals.
• Antiproliferative Effects : Preliminary assessments suggest that this compound may inhibit cell proliferation in certain cancer cell lines. The mechanism is likely related to its ability to interfere with cellular signaling pathways involved in growth and survival.
• Anti-inflammatory Properties : There is evidence suggesting that the compound can modulate inflammatory responses, potentially through the inhibition of pro-inflammatory cytokines.

Case Studies

Several studies have investigated the biological effects of related compounds, providing insights into the potential activity of 2-({6,7,8,9-tetrahydro-5H-benzo annulen-5-yl}amino)ethan-1-ol:

Study 1: Antioxidant and Antiproliferative Activities

In a study published in Bioorganic and Medicinal Chemistry, derivatives of tetrahydrobenzoannulenes were evaluated for their antioxidant and antiproliferative activities. The findings indicated a strong correlation between structural features and biological efficacy, suggesting that modifications to the benzoannulene structure could enhance activity against specific cancer types .

Study 2: Mechanistic Insights

Research conducted by Teitelbaum et al. explored the mechanism of action for similar compounds in modulating inflammatory pathways. The study found that these compounds could inhibit NF-kB activation, a key regulator of inflammation . This suggests that 2-({6,7,8,9-tetrahydro-5H-benzo annulen-5-yl}amino)ethan-1-ol may exert similar effects.

Study 3: Structure–Activity Relationship (SAR)

A comprehensive review on structure–activity relationships highlighted how modifications to the amino group can significantly influence biological activity. The presence of bulky groups or specific functional groups can enhance binding affinity to biological targets . This information is crucial for designing derivatives with improved efficacy.

Q & A

Basic: What are the optimal synthetic routes for 2-({6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl}amino)ethan-1-ol, and how do reaction conditions influence yield?

Methodological Answer:
The compound is typically synthesized via reductive amination of 6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one with ethanolamine derivatives. Key steps include:

• Step 1: Condensation of the annulenone with a primary amine (e.g., ethanolamine) in anhydrous ethanol under reflux (70–80°C) for 12–24 hours .
• Step 2: Reduction using sodium cyanoborohydride (NaBH3CN) in methanol at 0–5°C to stabilize the secondary amine product .
  Yield optimization (up to 70% over two steps) requires strict control of stoichiometry (1:1.2 ketone:amine ratio), pH (maintained at 6–7 using acetic acid), and inert atmosphere (N2/Ar) to prevent oxidation .

Basic: How can researchers validate the structural identity of this compound using spectroscopic techniques?

Methodological Answer:

• 1H/13C NMR: Confirm the presence of characteristic signals, such as the benzylic proton (δ 4.90 ppm, d, J = 9.8 Hz) and the ethanolamine moiety’s hydroxyl-bearing methylene (δ 3.5–3.7 ppm) . Solvent choice (e.g., CDCl3 vs. DMSO-d6) may shift signals due to hydrogen bonding .
• HRMS: Use electrospray ionization (ESI) to verify the molecular ion peak (e.g., m/z 272.2009 [M+H]+) with <1 ppm error .
• IR: Identify the N–H stretch (~3300 cm⁻¹) and hydroxyl group (~3200–3500 cm⁻¹) to distinguish primary vs. secondary amine derivatives .

Basic: What safety protocols are critical when handling this compound in laboratory settings?

Methodological Answer:

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact. Use fume hoods for weighing and synthesis .
• Ventilation: Maintain airflow >0.5 m/s to prevent inhalation of airborne particles .
• Spill Management: Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste. Avoid water jets to prevent aerosolization .
• First Aid: For eye exposure, rinse with water for 15 minutes and seek immediate medical attention .

Advanced: How does the compound’s stereochemistry impact its biological activity, particularly in mast cell stabilization?

Methodological Answer:
The compound’s mast cell-stabilizing activity (e.g., inhibition of histamine release) is highly stereosensitive.

• Enantiomeric Purity: Use chiral HPLC (e.g., Chiralcel IF column with 99:1 hexane/iPrOH) to achieve >90% enantiomeric excess (ee). Activity drops by 40–60% in racemic mixtures .
• Conformational Analysis: Molecular docking studies reveal that the (R)-enantiomer binds more effectively to the hydrophobic pocket of mast cell tryptase via π-π stacking with Phe-189 .

Advanced: What strategies resolve contradictions in reported synthesis yields across studies?

Methodological Answer:
Discrepancies in yields (e.g., 50–70%) arise from:

• Purification Methods: Column chromatography (silica gel, 10% MeOH/CH2Cl2) vs. recrystallization (ethanol/water) affects recovery rates .
• Byproduct Formation: Monitor reaction progress via TLC (Rf = 0.3 in EtOAc/hexane 1:1) to detect imine intermediates, which may require scavengers (e.g., molecular sieves) for suppression .

Advanced: How can asymmetric hydrogenation be applied to synthesize chiral derivatives of this compound?

Methodological Answer:

• Catalytic System: Use Rhodium catalysts (e.g., Rh(NBD)2BF4) with chiral ligands (e.g., ZhaoPhos) under 50 atm H2 at 50°C for enantioselective hydrogenation of α,β-unsaturated ketone precursors .
• Substrate Design: Ethyl (E)-2-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ylidene)acetate derivatives yield products with >94% ee and 97% yield after 24 hours .

Advanced: What methodologies are used to study metal complexation with this compound?

Methodological Answer:

• Ligand Design: Synthesize hydrazinecarbothioamide derivatives via nucleophilic addition to 4-chlorophenylisothiocyanates. Confirm chelation via FTIR (C=S stretch at 1250 cm⁻¹) .
• Complex Characterization: Use molar conductivity measurements (Λm = 15–25 Ω⁻¹cm²mol⁻¹) to confirm neutral complexes. EPR spectra (e.g., Cu(II) complexes) reveal dx²−y² ground states .

Advanced: How do structural modifications enhance neuropeptide S receptor antagonism?

Methodological Answer:

• Scaffold Optimization: Introduce bulky substituents (e.g., tert-butyl groups) to the benzo[7]annulene core to improve binding affinity (Ki < 100 nM) .
• Bioisosteric Replacement: Replace the ethanolamine hydroxyl with a pyridine moiety, enhancing blood-brain barrier penetration (logP increased from 1.2 to 2.8) .